BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 17:0-14:1 PC-d5

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 17:0-14:1 PC-d5
Cat. No.: B15556610
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data, a detailed methodology for molecular weight
verification, and workflow visualizations for the deuterated phospholipid, 1-heptadecanoyl-2-
myristoleoyl-sn-glycero(d5)-3-phosphocholine (17:0-14:1 PC-d5). This molecule is a synthetic,
deuterated phosphatidylcholine containing a saturated C17:0 fatty acid (heptadecanoic acid) at
the sn-1 position and a monounsaturated C14:1 fatty acid (myristoleic acid) at the sn-2
position. The "-d5" designation indicates the presence of five deuterium atoms on the glycerol
backbone, making it a valuable internal standard for mass spectrometry-based lipidomics.[1][2]

Quantitative Data Summary

The key quantitative properties of 17:0-14:1 PC-d5 are summarized below. The molecular
weight is the average mass of the molecule based on the natural abundance of its isotopes,
while the exact mass is the monoisotopic mass, calculated using the mass of the most
abundant isotope of each element.
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Parameter

Value

Source

Chemical Name

1-heptadecanoyl-2-
myristoleoyl-sn-glycero(d5)-3-

phosphocholine

[1]

Molecular Formula C39H7:DsNOsP [3]
Molecular Weight 723.03 g/mol [31[4]
Exact Mass 722.56 g/mol [1][5]

Structural Component Analysis

The total molecular weight is the sum of its constituent parts. The table below provides an

approximate mass contribution of each major component of the molecule.

Component

Chemical Formula

Approximate Mass ( g/mol

)

Heptadecanoic acid (17:0 acyl

) C17H330 269.45
chain)
Myristoleic acid (14:1 acyl

) C14H250 225.35
chain)
Deuterated Glycerol Backbone  CsH2Ds0 63.10
Phosphate Group POa4 94.97
Choline Head Group CsHisN 103.19

Experimental Protocol: Molecular Weight

Verification

To confirm the identity and purity of 17:0-14:1 PC-d5, high-resolution mass spectrometry

(HRMS) is the standard method. The following protocol outlines a general procedure using a

Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.
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Objective: To verify the molecular weight of 17:0-14:1 PC-d5 by identifying the correct
precursor ion mass.

1. Materials and Reagents:

17:0-14:1 PC-d5 standard

LC-MS grade methanol

LC-MS grade chloroform

LC-MS grade water

Formic acid (for positive ion mode) or Ammonium acetate (for negative ion mode)

High-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap™ series or Sciex™
QTOF series)

Syringe pump or UPLC/HPLC system
. Sample Preparation:

Prepare a stock solution of 17:0-14:1 PC-d5 at 1 mg/mL in a chloroform:methanol (2:1, v/v)
solution.

Create a working solution by diluting the stock solution to a final concentration of 10 pg/mL in
methanol.

For direct infusion, further dilute the working solution to 100-500 ng/mL in an appropriate
infusion solvent (e.g., methanol with 0.1% formic acid).

. Mass Spectrometry Analysis:
Method: Direct infusion via syringe pump at a flow rate of 5-10 pL/min.
lonization Mode: Electrospray lonization (ESI), Positive Mode.

Expected lon: The primary ion expected in positive mode is the protonated molecule [M+H]*.
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» Calculation of Expected m/z:
o Exact Mass of 17:0-14:1 PC-d5 = 722.56 Da
o Mass of Proton (H*) = 1.007 Da
o Expected m/z for [M+H]* = 722.56 + 1.007 = 723.567 Da
e Mass Spectrometer Settings (Example for Orbitrap):
o Scan Type: Full MS
o Mass Range: 150-1200 m/z
o Resolution: 140,000
o Polarity: Positive
o Capillary Voltage: 3.5 kV
o Sheath Gas Flow Rate: 35 (arbitrary units)
o Aux Gas Flow Rate: 10 (arbitrary units)
4. Data Analysis:
e Acquire the mass spectrum for the infused sample.
« |dentify the most abundant peak in the spectrum.
o Compare the measured m/z of this peak to the calculated expected m/z (723.567).

e The measured mass should be within a 5 ppm (parts per million) mass accuracy tolerance of
the theoretical mass to confirm the molecular identity.

Visualizations

The following diagrams illustrate the logical composition of the molecule and the experimental
workflow for its verification.
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Structural Components
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Caption: Logical diagram illustrating the assembly of 17:0-14:1 PC-d5 from its core
components.
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1. Prepare Stock Solution
(2 mg/mL in CHCI3:MeOH)

:

2. Create Working Solution
(20 pg/mL in MeOH)

:

3. Dilute for Infusion
(~100 ng/mL in MeOH + 0.1% FA)

4. Direct Infusio
5-10 puL/min

5. ESI-HRMS Analysis
(Positive lon Mode, Full Scan)

6. Data Acquisition
(Acquire Spectrum)

7. Data Analysis
(Identify [M+H]* peak at m/z 723.57)

Click to download full resolution via product page

Caption: Experimental workflow for the verification of the molecular weight of 17:0-14:1 PC-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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